Cas no 936250-23-6 ( )

• Product Name: &nbsp
• CAS No: 936250-23-6
• MF: C₈H₇BF₄O₃
• MW: 237.943996667862
• CID: 999905
• PubChem ID: 17750152
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [3-(2,2-difluoroethoxy)-4,5-difluorophenyl]boronic acid
• 3-(2,2-difluoro-ethoxy)-4,5-difluoro-benzeneboronic acid
• DTXSID10590301
• 3-(2,2-Difluoroethoxy)-4,5-difluorobenzeneboronic acid
• (3-(2,2-Difluoroethoxy)-4,5-difluorophenyl)boronic acid
• starbld0019071
• SCHEMBL2555184
• 936250-23-6
•  

• Inchi： 1S/C8H7BF4O3/c10-5-1-4(9(14)15)2-6(8(5)13)16-3-7(11)12/h1-2,7,14-15H,3H2
• InChI Key： YOWBSHPKPTTYFK-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(B(O)O)C=C1OCC(F)F)F

Computed Properties

• Exact Mass: 238.04200
• Monoisotopic Mass: 238.0424369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.28850